Cas no 1094350-91-0 (6-methyl-3,4-dihydro-2H-1-benzothiopyran-4-amine)

• Product Name: 6-methyl-3,4-dihydro-2H-1-benzothiopyran-4-amine
• CAS No: 1094350-91-0
• MF: C₁₀H₁₃NS
• MW: 179.2819211483
• CID: 4560371
• Update Time: 2025-07-21

6-methyl-3,4-dihydro-2H-1-benzothiopyran-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-3,4-dihydro-2H-1-benzothiopyran-4-amine
• 2H-1-Benzothiopyran-4-amine, 3,4-dihydro-6-methyl-
• 6-methyl-3,4-dihydro-2H-1-benzothiopyran-4-amine

• Inchi： 1S/C10H13NS/c1-7-2-3-10-8(6-7)9(11)4-5-12-10/h2-3,6,9H,4-5,11H2,1H3
• InChI Key： TZWIMFKGHRPBNI-UHFFFAOYSA-N
• SMILES： C1SC2=CC=C(C)C=C2C(N)C1

Computed Properties

• Exact Mass: 179.077
• Monoisotopic Mass: 179.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.3A^2

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 280.3±40.0 °C at 760 mmHg
• Flash Point: 123.3±27.3 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

6-methyl-3,4-dihydro-2H-1-benzothiopyran-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiochromanes

Additional information on 6-methyl-3,4-dihydro-2H-1-benzothiopyran-4-amine

Comprehensive Analysis of 6-methyl-3,4-dihydro-2H-1-benzothiopyran-4-amine (CAS No. 1094350-91-0): Properties, Applications, and Research Insights

The compound 6-methyl-3,4-dihydro-2H-1-benzothiopyran-4-amine (CAS No. 1094350-91-0) is a structurally unique heterocyclic amine that has garnered significant attention in pharmaceutical and chemical research. Characterized by its benzothiopyran core and methyl substitution, this molecule exhibits intriguing physicochemical properties, making it a valuable scaffold for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive intermediate due to its ability to modulate biological targets.

In recent years, the demand for heterocyclic compounds like 6-methyl-3,4-dihydro-2H-1-benzothiopyran-4-amine has surged, driven by their versatility in medicinal chemistry. The compound’s amine functional group and sulfur-containing ring contribute to its reactivity, enabling diverse synthetic modifications. This aligns with the growing trend of structure-activity relationship (SAR) studies, where small structural changes can significantly impact efficacy. Users frequently search for terms such as "benzothiopyran derivatives" and "amine-based drug candidates," reflecting the compound’s relevance in modern research.

The synthesis of CAS No. 1094350-91-0 typically involves multi-step organic reactions, including cyclization and reductive amination. Its chiral center at the 4-position also opens avenues for enantioselective synthesis, a hot topic in asymmetric catalysis. Laboratories often explore its solubility in polar solvents like DMSO or methanol, which is critical for in vitro assays. These details address common queries such as "how to synthesize 6-methyl-3,4-dihydro-2H-1-benzothiopyran-4-amine" and "applications of sulfur heterocycles."

Beyond pharmaceuticals, 6-methyl-3,4-dihydro-2H-1-benzothiopyran-4-amine is studied for its potential in material science. Its aromatic system and electron-rich sulfur atom make it a candidate for organic semiconductors or ligand design in coordination chemistry. This interdisciplinary appeal resonates with searches like "benzothiopyran in materials" and "amine-functionalized heterocycles."

Quality control of CAS No. 1094350-91-0 relies on advanced analytical techniques such as HPLC, NMR, and mass spectrometry, ensuring high purity for research use. Stability studies under varying pH and temperature conditions are also critical, addressing concerns like "storage conditions for lab chemicals." As sustainability gains traction, greener synthetic routes for such compounds are being explored, tying into the broader "green chemistry" movement.

In conclusion, 6-methyl-3,4-dihydro-2H-1-benzothiopyran-4-amine represents a compelling case study in the intersection of organic synthesis, drug development, and material innovation. Its CAS No. 1094350-91-0 serves as a key identifier for researchers navigating chemical databases, while its structural features continue to inspire cutting-edge applications. By addressing trending search terms and research priorities, this overview bridges the gap between academic inquiry and industrial demand.